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Compound of Interest

Compound Name: Z-7-Tetradecenal

Cat. No.: B104267

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides essential, immediate
safety and logistical information for the handling of Z-7-Tetradecenal, including detailed

operational and disposal plans.

Chemical Identifier: Z-7-Tetradecenal CAS Number: 65128-96-3 Molecular Formula: C14H260
Primary Hazards: Skin corrosion/irritation, serious eye damage/eye irritation, and specific target
organ toxicity (single exposure); respiratory tract irritation.[1][2]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against
accidental exposure. The following table summarizes the recommended PPE for handling Z-7-

Tetradecenal.
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Body Part

Personal Protective
Equipment

Specifications and
Recommendations

Hands

Chemical Resistant Gloves

Nitrile or Butyl rubber gloves
are recommended. Ensure
gloves are rated for handling
aldehydes and pesticides.
Regularly inspect for signs of
degradation or puncture.
Change gloves frequently, at
least every two hours or

immediately if contaminated.

Eyes

Safety Goggles or Face Shield

Chemical splash goggles are
mandatory. A face shield
should be worn in situations
with a higher risk of splashing,

such as during bulk transfers.

Body

Laboratory Coat or Chemical

Resistant Suit

A standard laboratory coat
should be worn for handling
small quantities. For larger
quantities or when there is a
significant risk of splashing, a
chemical-resistant suit or
apron over the lab coat is
advised.[3][4]

Respiratory

Fume Hood or Respirator

All handling of Z-7-
Tetradecenal should be
conducted in a certified
chemical fume hood to
minimize inhalation exposure.
If a fume hood is not available
or during spill clean-up, a
NIOSH-approved respirator
with an organic vapor cartridge

is required.
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Sturdy, closed-toe shoes are
required in all laboratory
settings where chemicals are
Feet Closed-toe Shoes handled. For situations with a
risk of spills, chemical-resistant
shoe covers or boots should

be worn.[5]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is crucial for minimizing risks associated with Z-7-
Tetradecenal.

1. Preparation and Engineering Controls:

e Ensure a certified chemical fume hood is operational and available.

o Clear the workspace of any unnecessary equipment or chemicals.

e Have a chemical spill kit readily accessible.

 Verify that safety showers and eyewash stations are unobstructed and functional.
2. Donning PPE:

e Wash hands thoroughly.

e Put on a laboratory coat.

» Don safety goggles.

e Put on the appropriate chemical-resistant gloves, ensuring the cuffs of the gloves overlap
with the sleeves of the lab coat.

3. Handling the Chemical:

o Perform all manipulations of Z-7-Tetradecenal within the chemical fume hood.
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» Use the smallest quantity of the chemical necessary for the experiment.

¢ When transferring the liquid, do so slowly and carefully to avoid splashing.

o Keep all containers of Z-7-Tetradecenal tightly sealed when not in use.

4. Post-Handling Procedures:

o Decontaminate any surfaces that may have come into contact with the chemical.
e Remove gloves using a technique that avoids skin contact with the outer surface.

» Dispose of gloves and any other contaminated disposable materials in the designated
hazardous waste container.

e Wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal of Z-7-Tetradecenal and associated contaminated materials is critical to
prevent environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Collect in a clearly labeled, sealed, and

compatible waste container. The container
Unused Z-7-Tetradecenal

should be marked as "Hazardous Waste" and

include the chemical name.

Disposable items should be placed in a
designated hazardous waste container. Non-
disposable glassware should be
Contaminated Labware (e.g., pipettes, vials) decontaminated by rinsing with a suitable
solvent (e.g., ethanol or acetone) in a fume
hood. The rinse solvent must be collected as

hazardous waste.

Contaminated PPE (e.g., gloves, absorbent Place in a sealed bag and dispose of in the

pads) designated solid hazardous waste container.

All materials used to clean up a spill (absorbent
Spill Debris pads, etc.) must be collected in a sealed,

labeled hazardous waste container.

All hazardous waste must be disposed of through the institution's designated hazardous waste
management program. Do not pour Z-7-Tetradecenal down the drain.

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Z-7-Tetradecenal.
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Safe Handling Workflow for Z-7-Tetradecenal
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Caption: Logical workflow for the safe handling of Z-7-Tetradecenal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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